Cas no 174574-81-3 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-nitro-, ethyl ester)

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-nitro-, ethyl ester structure
174574-81-3 structure
Product Name:Cyclopropanecarboxylicacid, 2,2-dimethyl-3-nitro-, ethyl ester
CAS No:174574-81-3
MF:C8H13NO4
MW:187.193122625351
CID:111729
PubChem ID:15213492
Update Time:2025-04-18

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-nitro-, ethyl ester
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-nitro-, ethyl ester (9CI)
    • 174574-81-3
    • Cyclopropanecarboxylic acid,2,2-dimethyl-3-nitro-,ethyl ester(9ci)
    • ethyl 2,2-dimethyl-3-nitrocyclopropane-1-carboxylate
    • Inchi: 1S/C8H13NO4/c1-4-13-7(10)5-6(9(11)12)8(5,2)3/h5-6H,4H2,1-3H3
    • InChI Key: MDYSCNIFVJSGAT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C1(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 187.08449
  • Monoisotopic Mass: 187.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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